Cas no 1261365-57-4 (Methyl 5-fluoro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylate)

• Product Name: Methyl 5-fluoro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylate
• CAS No: 1261365-57-4
• MF: C₉H₆FIN₂O₂
• MW: 320.059017658234
• MDL: MFCD18374131
• CID: 1079365
• PubChem ID: 50989111
• Update Time: 2025-06-13

Methyl 5-fluoro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine-4-carboxylate
• Methyl 5-fluoro-6-iodo-7H-pyrrolo[2,3-b]pyridine-4-carboxylate
• MFCD18374131
• DB-352097
• DTXSID101143640
• Methyl5-fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine-4-carboxylate
• 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 5-fluoro-6-iodo-, methyl ester
• CS-0338163
• Methyl 5-fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine-4-carboxylate, AldrichCPR
• 1261365-57-4
• AKOS015854275
• Methyl 5-fluoro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylate

• MDL： MFCD18374131
• Inchi： 1S/C9H6FIN2O2/c1-15-9(14)5-4-2-3-12-8(4)13-7(11)6(5)10/h2-3H,1H3,(H,12,13)
• InChI Key： XTUBBAZQFJOUEB-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(=O)OC)=C2C=CNC2=N1)F

Computed Properties

• Exact Mass: 319.94600
• Monoisotopic Mass: 319.94580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98000
• LogP: 2.09320

Methyl 5-fluoro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on Methyl 5-fluoro-6-iodo-1h-pyrrolo2,3-bpyridine-4-carboxylate

Comprehensive Overview of Methyl 5-fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine-4-carboxylate (CAS No. 1261365-57-4)

Methyl 5-fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine-4-carboxylate (CAS No. 1261365-57-4) is a fluorinated and iodinated heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This pyrrolopyridine derivative is characterized by its unique structural features, including a fluoro and iodo substitution pattern, which enhance its reactivity and biological activity. The compound's methyl carboxylate moiety further contributes to its versatility in synthetic applications, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for fluorinated heterocycles like Methyl 5-fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine-4-carboxylate has surged due to their role in designing kinase inhibitors and anticancer agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in precision medicine. The compound's iodo substituent also makes it a candidate for radiolabeling studies, aligning with the growing focus on molecular imaging and theranostics.

The synthesis of CAS No. 1261365-57-4 typically involves multi-step reactions, including halogenation and esterification, with yields optimized for industrial-scale production. Its pyrrolopyridine core is structurally analogous to purine bases, enabling interactions with biological targets such as enzymes and receptors. This property has spurred investigations into its use in neurodegenerative disease research, where small-molecule modulators are urgently needed.

From an SEO perspective, users frequently search for terms like "pyrrolopyridine derivatives," "fluoro-iodo compounds," and "methyl carboxylate applications," reflecting the compound's relevance in medicinal chemistry. Environmental and regulatory concerns have also driven interest in green synthesis methods for such intermediates, a trend mirrored in academic and industrial queries. The compound's CAS registry number (1261365-57-4) is often used by procurement specialists to verify purity and sourcing.

In conclusion, Methyl 5-fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine-4-carboxylate represents a critical building block in modern drug design. Its dual halogenation pattern and ester functionality offer broad utility, while its alignment with trends like targeted therapy and sustainable chemistry ensures ongoing scientific and commercial interest. Future studies may explore its structure-activity relationships to unlock novel therapeutic applications.